1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one is a chemical compound that has potential applications in scientific research. It is a triazolone derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of specific enzymes or receptors. It has also been suggested that it may act by interfering with the synthesis or function of specific proteins.
Biochemical and Physiological Effects
1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one has various biochemical and physiological effects. It has been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. It has also been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been shown to exhibit antifungal activity by inhibiting the growth of specific fungi.
Advantages and Limitations for Lab Experiments
1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one has several advantages and limitations for lab experiments. One advantage is that it has potential applications in various scientific research areas. Another advantage is that it is relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood. Additionally, its potential toxicity and side effects have not been fully evaluated.
Future Directions
There are several future directions for research on 1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one. One direction is to further investigate its mechanism of action and potential targets. Another direction is to evaluate its potential toxicity and side effects. Additionally, future research could focus on optimizing the synthesis method to increase the yield and purity of the compound. Finally, future research could investigate the potential of 1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one as a therapeutic agent for various diseases.
Synthesis Methods
1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one can be synthesized using various methods, including condensation of 2,5-dimethylphenyl hydrazine with ethyl acetoacetate, followed by cyclization with methyl isocyanate. Another method involves the reaction of 2,5-dimethylphenyl hydrazine with ethyl acetoacetate in the presence of sodium ethoxide, followed by cyclization with methyl isocyanate. The yield of the synthesis method is approximately 50%.
Scientific Research Applications
1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one has various scientific research applications. It has been used as a potential anti-inflammatory agent, antitumor agent, and antifungal agent. It has also been used as a potential inhibitor of acetylcholinesterase, which is an enzyme that is involved in the breakdown of acetylcholine.
properties
IUPAC Name |
1-(2,5-dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2/c1-10-4-5-11(2)13(8-10)18-9-16-15(21)19(18)12-6-7-17(3)14(12)20/h4-5,8-9,12H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PABLUOMWCZFSET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2C=NC(=O)N2C3CCN(C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethylphenyl)-2-(1-methyl-2-oxopyrrolidin-3-yl)-1,2,4-triazol-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.